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Compound Name:
Pyridoxal 5'-phosphate

monohydrate

Cat. No.: B146092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pyridoxal 5'-phosphate (PLP), the biologically active form of vitamin B6, is a critical coenzyme

in a vast array of metabolic reactions essential for human health. Its involvement spans amino

acid metabolism, neurotransmitter synthesis, and glycogenolysis. Understanding the

physicochemical properties, biological functions, and methods for quantification of PLP is

paramount for research in areas ranging from enzymology to drug development. This guide

provides an in-depth overview of Pyridoxal 5'-phosphate monohydrate, including its core

physicochemical data, a detailed look at its role in metabolic pathways, and comprehensive

experimental protocols for its analysis.

Physicochemical Properties
Quantitative data for Pyridoxal 5'-phosphate monohydrate is summarized in the table below.
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Property Value Reference

CAS Number 41468-25-1 [1][2][3]

Molecular Weight 265.16 g/mol [1][4]

Molecular Formula C₈H₁₂NO₇P

Appearance White to light yellow powder

Melting Point 140-143 °C

Purity ≥97%

Core Biological Functions and Signaling Pathways
Pyridoxal 5'-phosphate is a versatile coenzyme that participates in numerous enzymatic

reactions, primarily involving amino acids. These reactions include transamination,

decarboxylation, racemization, and elimination or replacement reactions. PLP's aldehyde group

forms a Schiff base with the ε-amino group of a lysine residue in the active site of PLP-

dependent enzymes, which is central to its catalytic mechanism.

Vitamin B6 Salvage Pathway
Organisms absorb vitamin B6 in its non-phosphorylated forms (pyridoxine, pyridoxamine, and

pyridoxal). The salvage pathway is the intracellular process that converts these vitamers into

the active coenzyme, PLP. This pathway is crucial for maintaining a sufficient pool of PLP for

cellular processes. The key enzymes in this pathway are pyridoxal kinase and pyridox(am)ine

5'-phosphate oxidase (PNPO).
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Cellular Uptake

Salvage Pathway
Enzymes

Pyridoxine (PN)

Pyridoxine
5'-phosphate (PNP)

 ATP -> ADP

Pyridoxamine (PM)

Pyridoxamine
5'-phosphate (PMP)

 ATP -> ADP

Pyridoxal (PL)

Pyridoxal
5'-phosphate (PLP)

 ATP -> ADP

 O₂ -> H₂O₂

 O₂ -> H₂O₂

Active PLP-dependent
Enzymes

 Binds to
apoenzymes

Pyridoxal Kinase

PNPO
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Start: Biological Sample
(e.g., Plasma, Serum)

1. Sample Preparation
- Add Trichloroacetic Acid

- Vortex and Incubate
- Centrifuge

Collect Supernatant

2. HPLC Analysis
- Inject onto C18 column

- Isocratic or Gradient Elution

3. Fluorometric Detection
(with optional post-column derivatization)

4. Quantification
- Generate Calibration Curve

- Determine Sample Concentration

End: PLP Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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